2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C12H16ClNO3/c1-8(14-12(15)7-13)10-6-9(16-2)4-5-11(10)17-3/h4-6,8H,7H2,1-3H3,(H,14,15)
• InChI Key: KJGIQORERUZKTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)CCl
• Molecular Formula: C12H16ClNO3
• Molecular Weight: 257.71 g/mol

Description

2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide is a biochemical used for proteomics research. It has a molecular formula of C12H16ClNO3 and a molecular weight of 257.71.

Scientific Research Applications

Anticancer Applications

• The synthesis and molecular docking analysis of compounds related to "2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide" have been explored for their anticancer activity. For instance, a study synthesized a derivative targeting the VEGFr receptor, demonstrating potential anticancer applications through in silico modeling studies (Gopal Sharma et al., 2018).

Potential Pesticide Applications

• Derivatives of "2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide" have been characterized by X-ray powder diffraction, showing potential as pesticides (E. Olszewska et al., 2009).

Environmental and Herbicide Metabolism Studies

• Studies on the metabolism of chloroacetamide herbicides, which share structural similarities with "2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide," have been conducted to understand their behavior in human and rat liver microsomes. These studies provide insights into the metabolic pathways and potential environmental impacts of related compounds (S. Coleman et al., 2000).

Soil Reception and Activity Studies

• Research on acetochlor, a chloroacetamide herbicide, highlights the soil reception and activity of similar compounds when affected by factors like wheat straw and irrigation. Such studies are crucial for understanding the environmental fate and agricultural implications of chloroacetamide herbicides (P. A. Banks et al., 1986).

Analgesic and Anti-inflammatory Activities

• Some derivatives of "2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide" have been synthesized and evaluated for their anticancer, anti-inflammatory, and analgesic activities. This research suggests potential therapeutic applications beyond pest control and herbicide action (P. Rani et al., 2014).